4-Nitrophenyl-3(5)-O-N-acetylglucosaminyl-maltopentaoside
Overview
Description
4-Nitrophenyl-3(5)-O-N-acetylglucosaminyl-maltopentaoside, also known as 4-Nitrophenyl-3(5)-O-N-acetylglucosaminyl-maltopentaoside, is a useful research compound. Its molecular formula is C44H68N2O33 and its molecular weight is 1153 g/mol. The purity is usually 95%.
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properties
CAS RN |
130342-76-6 |
|---|---|
Product Name |
4-Nitrophenyl-3(5)-O-N-acetylglucosaminyl-maltopentaoside |
Molecular Formula |
C44H68N2O33 |
Molecular Weight |
1153 g/mol |
IUPAC Name |
N-[(2R,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-[[(2R,3R,4S,5R,6R)-6-(4-nitrophenyl)-3,4,5,6-tetrakis[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]oxan-2-yl]methoxy]oxan-3-yl]acetamide |
InChI |
InChI=1S/C44H68N2O33/c1-12(52)45-21-27(58)22(53)15(6-47)70-39(21)69-11-20-36(75-40-32(63)28(59)23(54)16(7-48)71-40)37(76-41-33(64)29(60)24(55)17(8-49)72-41)38(77-42-34(65)30(61)25(56)18(9-50)73-42)44(78-20,13-2-4-14(5-3-13)46(67)68)79-43-35(66)31(62)26(57)19(10-51)74-43/h2-5,15-43,47-51,53-66H,6-11H2,1H3,(H,45,52)/t15-,16-,17-,18-,19-,20-,21-,22-,23-,24-,25-,26-,27-,28+,29+,30+,31+,32-,33-,34-,35-,36-,37+,38-,39-,40-,41-,42-,43-,44-/m1/s1 |
InChI Key |
KXIQPDVYLGHXRM-CGIWRCCYSA-N |
Isomeric SMILES |
CC(=O)N[C@@H]1[C@H]([C@@H]([C@H](O[C@H]1OC[C@@H]2[C@H]([C@@H]([C@H]([C@@](O2)(C3=CC=C(C=C3)[N+](=O)[O-])O[C@@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O[C@@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O)O[C@@H]6[C@@H]([C@H]([C@@H]([C@H](O6)CO)O)O)O)O[C@@H]7[C@@H]([C@H]([C@@H]([C@H](O7)CO)O)O)O)CO)O)O |
SMILES |
CC(=O)NC1C(C(C(OC1OCC2C(C(C(C(O2)(C3=CC=C(C=C3)[N+](=O)[O-])OC4C(C(C(C(O4)CO)O)O)O)OC5C(C(C(C(O5)CO)O)O)O)OC6C(C(C(C(O6)CO)O)O)O)OC7C(C(C(C(O7)CO)O)O)O)CO)O)O |
Canonical SMILES |
CC(=O)NC1C(C(C(OC1OCC2C(C(C(C(O2)(C3=CC=C(C=C3)[N+](=O)[O-])OC4C(C(C(C(O4)CO)O)O)O)OC5C(C(C(C(O5)CO)O)O)O)OC6C(C(C(C(O6)CO)O)O)O)OC7C(C(C(C(O7)CO)O)O)O)CO)O)O |
Other CAS RN |
130342-76-6 |
synonyms |
4-nitrophenyl-3(5)-O-N-acetylglucosaminyl-maltopentaoside 4-NPAGMP |
Origin of Product |
United States |
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![4,4,10,10-Tetramethyl-1,3,7,9-tetraazaspiro[5.5]undecane-2,8-dione](/img/structure/B1197104.png)
